Cas no 1806058-98-9 (3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid
• CAS No: 1806058-98-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4847477
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid

• Inchi： 1S/C9H9F2NO3/c1-15-7-4-12-3-6(9(10)11)5(7)2-8(13)14/h3-4,9H,2H2,1H3,(H,13,14)
• InChI Key： QWCGOVVQURCUIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid

Research Brief on 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid (CAS: 1806058-98-9) in Chemical Biology and Pharmaceutical Applications

3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid (CAS: 1806058-98-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

The compound's structural features, including the difluoromethyl and methoxy groups, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Recent synthetic approaches have optimized the yield and purity of 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid, enabling its broader use in medicinal chemistry. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to characterize its molecular structure and confirm its chemical identity.

In vitro studies have demonstrated the compound's ability to modulate specific biological pathways, particularly those involving inflammatory mediators. Researchers have reported its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that derivatives of this compound exhibit antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, opening new avenues for antibiotic development.

Recent patent filings and industry reports suggest growing commercial interest in 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid as a building block for pharmaceutical development. Several pharmaceutical companies have included this compound in their drug discovery pipelines, particularly for targeted therapies in oncology and autoimmune diseases. The compound's versatility in chemical modifications allows for the creation of diverse molecular libraries, facilitating structure-activity relationship studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is addressing issues related to its pharmacokinetic properties and potential toxicity profiles. Ongoing studies are exploring novel formulation strategies to enhance its therapeutic index and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of this compound and its derivatives.

In conclusion, 3-(Difluoromethyl)-5-methoxypyridine-4-acetic acid represents a valuable chemical entity with multiple potential applications in drug discovery and development. Its unique structural features and demonstrated biological activities warrant continued investigation. Future research directions should focus on optimizing its pharmacological properties, elucidating its precise mechanisms of action, and exploring its therapeutic potential in various disease models. The compound's CAS number, 1806058-98-9, serves as an important identifier for tracking its development in scientific literature and patent databases.